5-Bromo-3-chloro-2-methylpyridine
Overview
Description
5-Bromo-3-chloro-2-methylpyridine is a chemical compound with the molecular formula C6H5BrClN . It is a white to yellow solid or liquid . It is used as a laboratory chemical and is not recommended for food, drug, pesticide, or biocidal product use .
Synthesis Analysis
While specific synthesis methods for 5-Bromo-3-chloro-2-methylpyridine were not found in the search results, bromination and chlorination of pyridine derivatives are common synthetic methods. For instance, 3-Bromo-2-nitropyridine reacts with Bu4N+F− in DMF at 20 °C to form 2-fluoro-3-bromopyridine .Molecular Structure Analysis
The molecular weight of 5-Bromo-3-chloro-2-methylpyridine is 206.47 g/mol . The InChI code is 1S/C6H5BrClN/c1-4-6(8)2-5(7)3-9-4/h2-3H,1H3 .Physical And Chemical Properties Analysis
5-Bromo-3-chloro-2-methylpyridine is a solid at 20 degrees Celsius . It has a melting point of 42.0 to 46.0 °C and a boiling point of 78 °C/3 mmHg . It should be stored under inert gas and in a well-ventilated place .Scientific Research Applications
Catalytic Amination
One significant application of polyhalopyridines, including compounds similar to 5-Bromo-3-chloro-2-methylpyridine, is in the field of catalytic amination. For example, the amination of 5-bromo-2-chloropyridine catalyzed by a palladium-Xantphos complex predominantly yields aminated pyridine products with high isolated yields and excellent chemoselectivity. This process demonstrates the potential of halogenated pyridines in synthesizing aminopyridines, which are valuable in various chemical syntheses and pharmaceutical applications (Ji, Li, & Bunnelle, 2003).
Synthesis of Metal-complexing Molecular Rods
Halogenated pyridines are also utilized in the preparation of metal-complexing molecular rods. Efficient syntheses of brominated and dibrominated bipyridines and bipyrimidines, achieved through Stille coupling and other reactions, underline the role of such compounds in creating complex molecular structures. These structures are useful in the development of materials for electronic and photonic applications, showcasing the versatility of halogenated pyridines in material science (Schwab, Fleischer, & Michl, 2002).
Halogen Atom Migration Studies
Studies on halogen atom migration in halogeno-derivatives of dihydroxypyridine, including compounds akin to 5-Bromo-3-chloro-2-methylpyridine, provide insights into the reactivity and structural transformations of these molecules. Understanding the positional exchange of halogen atoms in such compounds is crucial for designing synthetic pathways in organic chemistry (Hertog & Schogt, 2010).
Chemoselective Functionalization
The chemoselective functionalization of halogenated pyridines, demonstrated by the selective amination and substitution reactions of 5-bromo-2-chloro-3-fluoropyridine, exemplifies the strategic use of these compounds in achieving specific molecular modifications. Such reactions are fundamental in the synthesis of complex organic molecules with desired functional groups, highlighting the importance of halogenated pyridines in organic synthesis (Stroup, Szklennik, Forster, & Serrano-Wu, 2007).
Molecular Electronics and Photophysics
Halogenated pyridines, through modifications and complexation with metals, contribute to the study of molecular electronics and photophysics. The tuning of metal-to-ligand charge transfer (MLCT) excited-state lifetimes and spin states in iron(II) polypyridines, for instance, provides valuable information for the development of photonic devices and materials (Fatur, Shepard, Higgins, Shores, & Damrauer, 2017).
Safety and Hazards
Future Directions
While specific future directions for 5-Bromo-3-chloro-2-methylpyridine were not found in the search results, brominated and chlorinated pyridines are often used as intermediates in the synthesis of various organic compounds, suggesting potential applications in organic synthesis and medicinal chemistry .
properties
IUPAC Name |
5-bromo-3-chloro-2-methylpyridine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H5BrClN/c1-4-6(8)2-5(7)3-9-4/h2-3H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZTECWFXSVDAANY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=N1)Br)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H5BrClN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90652259 | |
Record name | 5-Bromo-3-chloro-2-methylpyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90652259 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
206.47 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-Bromo-3-chloro-2-methylpyridine | |
CAS RN |
914358-72-8 | |
Record name | 5-Bromo-3-chloro-2-methylpyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90652259 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
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Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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